Cas no 85153-23-7 ((2S)-2,6-Diaminohexanoic acid;5-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2S)-2,6-Diaminohexanoic acid;5-oxopyrrolidine-2-carboxylic acid
• CAS No: 85153-23-7
• MF: C₁₁H₂₁N₃O₅
• MW: 275.30154299736
• CID: 887410
• Update Time: 2023-08-03

(2S)-2,6-Diaminohexanoic acid;5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-dl-proline, compound with l-lysine (1:1)
• (2S)-2,6-diaminohexanoic acid,5-oxopyrrolidine-2-carboxylic acid
• (2S)-2,6-Diaminohexanoic acid;5-oxopyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H14N2O2.C5H7NO3/c7-4-2-1-3-5(8)6(9)10;7-4-2-1-3(6-4)5(8)9/h5H,1-4,7-8H2,(H,9,10);3H,1-2H2,(H,6,7)(H,8,9)/t5-;/m0./s1
• InChI Key： GSTSUZHIVMCRLR-JEDNCBNOSA-N
• SMILES： O=C1CCC(C(=O)O)N1.OC([C@H](CCCCN)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 260
• Topological Polar Surface Area: 156